Cas no 921866-77-5 (2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 921866-77-5
• MF: C₂₂H₁₆Cl₂N₄O₂
• MW: 439.29404258728
• CID: 6356271
• PubChem ID: 27476618
• Update Time: 2025-10-22

2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• 2,5-dichloro-N-(2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
• 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• 2,5-dichloro-N-[2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• AKOS001975320
• F2224-0145
• 921866-77-5

• Inchi： 1S/C22H16Cl2N4O2/c1-12-10-15(28-13(2)26-20-16(22(28)30)4-3-9-25-20)6-8-19(12)27-21(29)17-11-14(23)5-7-18(17)24/h3-11H,1-2H3,(H,27,29)
• InChI Key： FORZEVWBQVWCSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=CC=C(C=C1C)N1C(C2=CC=CN=C2N=C1C)=O)=O)Cl

Computed Properties

• Exact Mass: 438.0650312g/mol
• Monoisotopic Mass: 438.0650312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Introduction to 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 921866-77-5)

2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 921866-77-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide is characterized by the presence of a benzamide moiety substituted with dichlorophenyl and a pyrido[2,3-d]pyrimidine ring system. The dichlorophenyl substitution confers enhanced lipophilicity and stability to the molecule, while the pyrido[2,3-d]pyrimidine ring system is responsible for its biological activity. The presence of the methyl groups further modulates the electronic properties and conformational flexibility of the molecule.

Recent studies have highlighted the potential of 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide in various therapeutic areas. One notable application is its antiviral activity against RNA viruses such as influenza and hepatitis C virus (HCV). Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits viral replication by targeting key viral enzymes involved in RNA synthesis. The mechanism of action involves binding to the viral RNA-dependent RNA polymerase (RdRp), thereby disrupting the viral replication process.

In addition to its antiviral properties, 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide has shown promising anticancer activity. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism underlying its anticancer effects is thought to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide could be a valuable lead compound for the development of novel anticancer agents.

The anti-inflammatory properties of 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide have also been investigated. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This effect is attributed to its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation. These findings suggest that 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2,5-dichloro-N-(2-methyl-4-{2-methyl-4-o xo - 3 H , 4 H - p y i d o [ 2 , 3 - d ] p y r i m i d i n - 3 - y l } p h e n y l ) b e n z a m i d e has been extensively studied to assess its suitability for clinical development. In vivo studies in animal models have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Toxicity studies have also been conducted to evaluate the safety profile of 2 , 5 - d i c h l o r o - N - ( 2 - m e t h y l - 4 - { 2 - m e t h y l - 4 - o x o - 3 H , 4 H - p y i d o [ 2 , 3 - d ] p y r i m i d i n - 3 - y l } p h e n y l ) b e n z a m i d e . In vitro cytotoxicity assays using human cell lines have shown that this compound is well-tolerated at therapeutic concentrations. Additionally, in vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy.

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In conclusion, this compound represents a promising candidate for further development in various therapeutic areas due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications and optimize its pharmacological properties for clinical use.